Cas no 1588326-34-4 (Methanone, [2-(aminomethyl)-4-methyl-1-piperazinyl](2-chloro-4-pyridinyl)-, hydrochloride (1:1))
Methanone, [2-(aminomethyl)-4-methyl-1-piperazinyl](2-chloro-4-pyridinyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Methanone, [2-(aminomethyl)-4-methyl-1-piperazinyl](2-chloro-4-pyridinyl)-, hydrochloride (1:1)
-
- Inchi: 1S/C12H17ClN4O.ClH/c1-16-4-5-17(10(7-14)8-16)12(18)9-2-3-15-11(13)6-9;/h2-3,6,10H,4-5,7-8,14H2,1H3;1H
- InChI Key: AIQQHOKNANDQMF-UHFFFAOYSA-N
- SMILES: C(N1CCN(C)CC1CN)(C1C=CN=C(Cl)C=1)=O.[H]Cl
Methanone, [2-(aminomethyl)-4-methyl-1-piperazinyl](2-chloro-4-pyridinyl)-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6556793-0.05g |
[1-(2-chloropyridine-4-carbonyl)-4-methylpiperazin-2-yl]methanamine hydrochloride |
1588326-34-4 | 95.0% | 0.05g |
$212.0 | 2025-03-13 |
Methanone, [2-(aminomethyl)-4-methyl-1-piperazinyl](2-chloro-4-pyridinyl)-, hydrochloride (1:1) Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on Methanone, [2-(aminomethyl)-4-methyl-1-piperazinyl](2-chloro-4-pyridinyl)-, hydrochloride (1:1)
Comprehensive Overview of Methanone, [2-(aminomethyl)-4-methyl-1-piperazinyl](2-chloro-4-pyridinyl)-, hydrochloride (1:1) (CAS No. 1588326-34-4)
Methanone, [2-(aminomethyl)-4-methyl-1-piperazinyl](2-chloro-4-pyridinyl)-, hydrochloride (1:1) (CAS No. 1588326-34-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazinyl and pyridinyl moieties, is often explored for its potential applications in drug development and molecular studies. Researchers are particularly interested in its structural properties, which may contribute to binding affinity and selectivity in biological systems.
The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental protocols. Its CAS No. 1588326-34-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Given the rising demand for novel bioactive molecules, this compound aligns with current trends in targeted therapy and precision medicine, where researchers seek compounds with specific interactions at the molecular level.
In recent years, the scientific community has shown increased interest in Methanone derivatives due to their potential role in addressing challenges such as drug resistance and off-target effects. The 2-chloro-4-pyridinyl group, in particular, is a subject of study for its electronic and steric properties, which may influence the compound's reactivity and biological activity. These attributes make CAS No. 1588326-34-4 a valuable candidate for further investigation in medicinal chemistry.
From an industrial perspective, the synthesis and scalability of Methanone, [2-(aminomethyl)-4-methyl-1-piperazinyl](2-chloro-4-pyridinyl)-, hydrochloride (1:1) are topics of ongoing research. Optimizing its production process could reduce costs and improve accessibility for academic and commercial laboratories. Additionally, its compatibility with modern analytical techniques, such as HPLC and mass spectrometry, facilitates quality control and characterization, ensuring reproducibility in research settings.
Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to minimize risks. Researchers are encouraged to consult Safety Data Sheets (SDS) and adhere to laboratory best practices when using CAS No. 1588326-34-4 in experiments.
The versatility of Methanone, [2-(aminomethyl)-4-methyl-1-piperazinyl](2-chloro-4-pyridinyl)-, hydrochloride (1:1) extends to its potential applications in computational chemistry and virtual screening. With advancements in AI-driven drug discovery, this compound could serve as a template for designing new molecules with enhanced therapeutic profiles. Its structural features are amenable to molecular docking studies, which are pivotal in identifying lead compounds for further development.
In summary, Methanone, [2-(aminomethyl)-4-methyl-1-piperazinyl](2-chloro-4-pyridinyl)-, hydrochloride (1:1) (CAS No. 1588326-34-4) represents a promising area of research in the fields of pharmaceutical science and chemical biology. Its unique properties and potential applications make it a compound of interest for scientists aiming to address unmet medical needs and advance the understanding of molecular interactions.
1588326-34-4 (Methanone, [2-(aminomethyl)-4-methyl-1-piperazinyl](2-chloro-4-pyridinyl)-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)